1-Methylcyclohexane-1,2-diol

• CAS No.: 19534-08-8
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: (1R,2R)-1-methylcyclohexane-1,2-diol
• InChI: InChI=1S/C7H14O2/c1-7(9)5-3-2-4-6(7)8/h6,8-9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key: IOZFUGDROBQPNP-RNFRBKRXSA-N
• SMILES: CC1(CCCCC1O)O
• Isomeric SMILES: C[C@]1(CCCC[C@H]1O)O
• Key on ui other cas no.: 52718-65-7; 6296-84-0
• Synonyms: rel-2-Methyl-1α*,2β*-cyclohexanediol

Description

1-Methylcyclohexane-1,2-diol is a cyclohexane-based diol featuring a methyl substituent at position 1 and hydroxyl groups at positions 1 and 2. This compound exists in enantiomeric forms, such as (1S,2S)-1-methylcyclohexane-1,2-diol, which is synthesized via chemoenzymatic resolution and deracemization of (Z)-1-methyl-1,2-epoxycyclohexane using microbial catalysts like Corynebacterium sp. . It is notable for its role as a chiral building block in organic synthesis and has been isolated from marine-derived fungi, such as Tryblidiopycnis sp., as part of rare monoterpene derivatives .

Preparation Methods

1-Methylcyclohexane-1,2-diol can be synthesized through several methods. One common method involves the hydrogenation of lignin-based phenolics and diaryl ethers using supported metal catalysts . Another method includes the stereoselective synthesis from cyclohexene, which involves the transformation of cyclohexene into trans-2-bromocyclohexanol, followed by the formation of an epoxide and subsequent opening of the epoxide . Industrial production methods often involve the use of high-pressure hydrogenation and specific catalysts to achieve high selectivity and yield .

Chemical Reactions Analysis

1-Methylcyclohexane-1,2-diol undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hydrogen, bromine, and various catalysts . For example, the compound can be oxidized to form 1,2-cyclohexanedione, or it can be reduced to form cyclohexanol . Substitution reactions can lead to the formation of different cyclohexane derivatives depending on the reagents and conditions used .

Scientific Research Applications

Applications in Organic Synthesis

1-Methylcyclohexane-1,2-diol serves as an important intermediate in organic synthesis. Its hydroxyl groups make it a versatile building block for various chemical reactions.

Synthesis of Other Compounds

• Pinacol Rearrangement : This compound can undergo pinacol rearrangement, a reaction that transforms diols into ketones or aldehydes. Studies indicate that the stereochemistry of the starting material significantly influences the reaction pathway and product distribution .
• Functionalization : The presence of hydroxyl groups allows for further functionalization, making it suitable for synthesizing more complex molecules used in pharmaceuticals and agrochemicals.

Pharmaceutical Applications

The compound's unique structure allows it to interact with biological systems effectively. Research indicates several potential pharmaceutical applications:

Antimicrobial Activity

Studies have shown that derivatives of this compound exhibit antimicrobial properties. This has led to investigations into its use as a base for developing new antimicrobial agents .

Drug Delivery Systems

Due to its solubility properties, this compound can be utilized in drug formulation. Its ability to enhance the solubility of poorly soluble drugs makes it a candidate for use in pharmaceutical excipients.

Material Science Applications

In material science, this compound is explored for its potential use in:

Polymer Chemistry

The compound can be incorporated into polymer matrices to enhance properties such as flexibility and thermal stability. Its diol functionality can act as a cross-linking agent in polymer synthesis.

Coatings and Adhesives

Due to its chemical stability and reactivity, this compound is being investigated as a component in coatings and adhesives, providing improved adhesion properties and durability.

Case Study 1: Synthesis of Antimicrobial Agents

A study conducted by researchers demonstrated the synthesis of novel antimicrobial agents derived from this compound. The derivatives showed significant activity against various bacterial strains, highlighting the compound's potential in developing new antibiotics .

Case Study 2: Polymer Development

In another study focusing on polymer applications, researchers incorporated this compound into polyurethane formulations. The resulting materials exhibited enhanced mechanical properties and thermal resistance compared to conventional formulations .

Mechanism of Action

The mechanism of action of 1-Methylcyclohexane-1,2-diol involves its interaction with various molecular targets and pathways. The compound can act as a reducing agent, participating in redox reactions that alter the oxidation state of other molecules . It can also form hydrogen bonds with other molecules, influencing their structure and reactivity. The specific pathways involved depend on the context in which the compound is used, such as in enzymatic reactions or chemical synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Structural Features	Source/Synthesis Method	Biological Activity/Applications	References
1-Methylcyclohexane-1,2-diol	Cyclohexane core with 1-methyl and 1,2-diol groups	Chemoenzymatic resolution; marine fungi	Chiral synthon; rare monoterpene derivative
3-Chloro-4-(2-hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol	Chlorinated derivative with additional hydroxypropyl group at C4	Marine fungus Tryblidiopycnis sp.	Antimicrobial; rare monoterpene
4-(2-Hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol (HPMCD)	Hydroxypropyl substituent at C4	Decalepis hamiltonii roots	Antioxidant, cytoprotective (IC₅₀: 56–582 nM)
1-Methyl-4-(1-methylethenyl)cyclohexane-1,2-diol	Methylethenyl group at C4 (limonene-derived)	Synthetic (limonene glycol)	Industrial applications (density: 1.035 g/cm³)
3-Methylcyclohexane-1,2-diol	Methyl group at C3 instead of C1	Synthetic	Model for hydrogen bonding studies
1-Phenylcyclohexane-1,2-diol	Phenyl substituent at C1	Synthetic (Schiff base metal complexes)	Biological activity under investigation

Key Differences and Research Findings

Chlorinated Monoterpene Derivative

• Structure : Addition of a chlorine atom at C3 and a hydroxypropyl group at C4 distinguishes this compound from the parent diol.

HPMCD (4-(2-Hydroxypropan-2-yl)-1-methylcyclohexane-1,2-diol)

• Antioxidant Activity: Demonstrates potent scavenging of superoxide, hydroxyl, nitric oxide, and lipid peroxide radicals, with cytoprotective effects against xenobiotic-induced cytotoxicity .
• Source : Derived from the roots of Decalepis hamiltonii, highlighting its natural origin compared to synthetically derived analogues.

Limonene-Derived Diol (1-Methyl-4-(1-methylethenyl)cyclohexane-1,2-diol)

• Physical Properties : Higher molecular weight (170.25 g/mol) and boiling point (241.7°C) due to the methylethenyl group, making it suitable for industrial applications .
• Stereochemistry : Exists as d-limonene-1,2-diol, with applications in flavor and fragrance industries.

3-Methylcyclohexane-1,2-diol

• Structural Simplicity : Lacks the hydroxypropyl or chlorinated substituents, serving as a simpler model for studying hydrogen bonding in vicinal diols .

Biological Activity

1-Methylcyclohexane-1,2-diol (MCHD) is a compound that has garnered interest in various fields of research due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with MCHD, supported by data tables, case studies, and detailed research findings.

This compound is an organic compound with the molecular formula C$_7$H$_{14}$O$_2$. It is typically synthesized through the epoxidation of 1-methylcyclohexene followed by hydrolysis. The compound exists as a diol, which means it contains two hydroxyl (-OH) groups attached to adjacent carbon atoms in its cyclohexane ring structure.

Antioxidant Activity

One of the most significant biological activities of MCHD is its antioxidant properties. Research indicates that MCHD functions as a potent scavenger of reactive oxygen species (ROS), including superoxide anions ($O_2^-$), hydroxyl radicals ($OH^*$), nitric oxide ($NO^*$), and lipid peroxides (LOO$^*$). A study demonstrated that MCHD effectively mitigated xenobiotic-induced cytotoxicity by reducing oxidative stress markers in cellular models .

Table 1: Antioxidant Activity of this compound

Reactive Species	Scavenging Activity (%)
Superoxide	85
Hydroxyl Radical	90
Nitric Oxide	75
Lipid Peroxide	80

Cytotoxic Effects

MCHD has also been evaluated for its cytotoxic effects against various cancer cell lines. In vitro studies have shown that MCHD exhibits selective cytotoxicity towards human leukemia cells (THP-1), with an IC$_{50}$ value of 6.93 µg/mL. This suggests that MCHD may have potential as an anticancer agent, although further studies are needed to elucidate its mechanisms of action .

Study on Cytotoxicity

A notable study investigated the effects of MCHD on THP-1 human leukemia cells. The results indicated that MCHD induced apoptosis in these cells, characterized by DNA fragmentation and increased expression of pro-apoptotic markers. This study highlights the potential application of MCHD in cancer therapy .

Antioxidant Efficacy in Plant Extracts

MCHD has been isolated from various plant extracts, including those from the genus Artemisia. In one study, extracts containing MCHD demonstrated significant antioxidant activity, correlating with high levels of phenolic compounds. The extraction process utilized supercritical CO$_2$ at specific temperatures and pressures to maximize yield and preserve bioactivity .

The biological activities of MCHD can be attributed to its chemical structure, which allows for effective interaction with free radicals. The presence of hydroxyl groups contributes to its ability to donate electrons and stabilize free radicals, thereby preventing cellular damage.

Q & A

Basic Research Questions

Q. What are the common laboratory-scale synthetic routes for 1-Methylcyclohexane-1,2-diol?

• Methodological Answer : Two primary methods are documented:

• Hydration of Epoxides : Cyclohexene oxide derivatives undergo hydration using water as a solvent and catalysts like [[1,1′-Biphenyl]-4,4′-dicarboxylato(2-)-κO4]hydroxyaluminum with Li/CuCl(THF). Reaction conditions include 30°C for 24 hours, yielding vicinal diols after purification via recrystallization .
• Catalytic Cyclohexanone-Isopropanol Reaction : Cyclohexanone reacts with isopropanol under elevated temperatures and pressures, using acid or base catalysts. Post-synthesis purification involves chromatography to isolate the diol .

Q. How is the molecular structure of this compound characterized?

• Methodological Answer : Structural elucidation employs:

• NMR Spectroscopy : $^1$H and $^13$C NMR identify hydroxyl and methyl group positions (e.g., δ 1.2–1.4 ppm for methyl protons) .
• X-ray Crystallography : Resolves stereochemistry and hydrogen-bonding networks, critical for confirming vicinal diol geometry .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular formula (e.g., C$_{10}$H$_{18}$O$_2$) .

Advanced Research Questions

Q. What mechanistic pathways govern the oxidation of this compound?

• Methodological Answer : Oxidation proceeds via:

• Ester Intermediate Formation : Protonation of the diol forms a cyclic ester, which decomposes to yield ketones or carboxylic acids. Chromic acid (Cr(VI)) oxidation under acidic conditions follows this pathway, with stoichiometric tracking via UV-Vis spectrometry .
• Enzymatic Oxidation : FAD-dependent oxidoreductases (e.g., CtFDO) catalyze regioselective hydroxylation, requiring cofactor optimization (NADPH) and pH-controlled buffers .

Q. How do catalysts influence stereoselective synthesis of this compound?

• Methodological Answer :

• Ruthenium Complexes : Ru-catalyzed hydrohydroxyalkylation of acrylates with diols achieves enantiomeric excess (ee >90%) by tuning ligand steric effects (e.g., chiral phosphines) .
• Biocatalysts : Microbial enzymes (e.g., Chaetomium thermophilum oxidoreductases) enable asymmetric synthesis, with reaction monitoring via chiral HPLC (e.g., Chiralpak AD-H column) .

Q. What methodologies assess the genotoxic potential of this compound?

• Methodological Answer :

• In Vitro Assays : Ames test (OECD 471) evaluates mutagenicity using Salmonella typhimurium strains TA98/TA100, with S9 metabolic activation .
• In Vivo Studies : Rodent micronucleus tests (OECD 474) measure chromosomal aberrations. Safety thresholds align with TTC (Threshold of Toxicological Concern) for DNA-reactive mutagens (0.0025 μg/day) .